Cas no 1368366-15-7 (2-Formyl-1H-benzimidazole-7-carboxylic acid)

• Product Name: 2-Formyl-1H-benzimidazole-7-carboxylic acid
• CAS No: 1368366-15-7
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 4826123
• Update Time: 2025-10-28

2-Formyl-1H-benzimidazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-1H-benzimidazole-7-carboxylic acid

• Inchi： 1S/C9H6N2O3/c12-4-7-10-6-3-1-2-5(9(13)14)8(6)11-7/h1-4H,(H,10,11)(H,13,14)
• InChI Key： OJGNZBNOLYIBFK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N=C(C=O)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 0.8
• Topological Polar Surface Area: 83

Additional information on 2-Formyl-1H-benzimidazole-7-carboxylic acid

2-Formyl-1H-benzimidazole-7-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1368366-15-7, known as 2-Formyl-1H-benzimidazole-7-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzimidazole ring system with a formyl group and a carboxylic acid moiety. The benzimidazole core is a bicyclic structure consisting of a benzene ring fused to an imidazole ring, which is known for its aromaticity and potential for hydrogen bonding. The formyl group at the 2-position adds electron-withdrawing properties, while the carboxylic acid at the 7-position introduces acidity and the potential for further functionalization.

Recent studies have highlighted the versatility of 2-Formyl-1H-benzimidazole-7-carboxylic acid in various applications. In drug discovery, this compound has been explored as a potential lead for developing anti-cancer agents due to its ability to inhibit specific enzymes involved in cell proliferation. For instance, researchers have reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, making it a promising candidate for further preclinical studies. The benzimidazole framework is particularly advantageous in this context, as it can serve as a scaffold for incorporating additional bioactive groups.

In addition to its pharmacological applications, 2-Formyl-1H-benzimidazole-7-carboxylic acid has also been investigated for its role in materials science. The compound's ability to form coordination complexes with metal ions has led to its use in the synthesis of novel metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. The carboxylic acid group plays a crucial role in these applications by providing coordination sites for metal ions.

The synthesis of 2-Formyl-1H-benzimidazole-7-carboxylic acid typically involves multi-step reactions that combine aromatic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have successfully utilized microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods. This approach not only enhances the scalability of the synthesis but also aligns with current trends toward sustainable chemical processes.

From a structural perspective, the molecule's benzimidazole core contributes significantly to its stability and reactivity. The conjugation between the aromatic rings and heteroatoms enhances electronic communication within the molecule, making it suitable for various chemical transformations. The presence of both electron-withdrawing (formyl) and electron-donating groups within the molecule creates a balance that can be exploited in designing bioactive compounds or functional materials.

Looking ahead, the potential applications of 2-Formyl-1H-benzimidazole-7-carboxylic acid are expected to expand further as researchers continue to explore its properties. Ongoing studies are focused on optimizing its pharmacokinetic profiles for drug delivery systems and investigating its role in advanced materials such as organic semiconductors. The compound's unique combination of structural features positions it as a valuable building block in both academic research and industrial applications.